1,3-DIOXOLO(4,5-g)QUINAZOLIN-6(5H)-ONE, 5-(1-METHYLETHYL)-8-PHENYL-

• CAS No.: 33095-89-5
• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol
• IUPAC Name: 8-phenyl-5-propan-2-yl-[1,3]dioxolo[4,5-g]quinazolin-6-one
• InChI: InChI=1S/C18H16N2O3/c1-11(2)20-14-9-16-15(22-10-23-16)8-13(14)17(19-18(20)21)12-6-4-3-5-7-12/h3-9,11H,10H2,1-2H3
• InChI Key: FITUMOSFDCKONA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=CC3=C(C=C2C(=NC1=O)C4=CC=CC=C4)OCO3

Description

1,3-DIOXOLO(4,5-g)QUINAZOLIN-6(5H)-ONE, 5-(1-METHYLETHYL)-8-PHENYL- is a useful research compound. Its molecular formula is C18H16N2O3 and its molecular weight is 308.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 1.0 g. of 2-(N-trifluoroacetylisopropylamino)-4,5-methylenedioxybenzophenone (prepared as in Example C) and 50 ml. of tetrahydrofuran saturated with anhydrous ammonia is stirred at room temperature for 48 hours. The solvent is removed in vacuo and the residue recrystallized from isopropanol to give 1-isopropyl-4-phenyl-6,7-methylenedioxy-2(1H)-quinazolinone, m.p. 189°-190°C.

Synthesis routes and methods II

Procedure details

To a solution of 8.5 gm. of 1-isopropyl-4-phenyl-6,7-methylenedioxy-3,4-dihydro-2(1H)-quinazolinone in 225 ml. of p-dioxane, cooled to 10°-13°C., is added dropwise a solution of 4.3 gm. of potassium permanganate in 185 ml. of water. When the addition is complete, 2 ml. of formalin solution are added. Precipitated solids are removed by filtration and the solvents stripped from the filtrate at reduced pressure. The residue is decolorized with activated charcoal in ethyl acetate and recrystallized from ethyl acetate to obtain 1-isopropyl-4-phenyl-6,7-methylenedioxy-2(1H)-quinazolinone, m.p. 187°-191°C.